Cas no 2680538-75-2 ((1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine)

(1-Ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine is a bifunctional organic compound featuring dual imidazole moieties, which confer versatile coordination and binding properties. Its structure enables potential applications in catalysis, metal-organic frameworks (MOFs), and pharmaceutical intermediates due to its chelating ability with transition metals. The presence of both aromatic and aliphatic substituents enhances solubility in polar solvents while maintaining stability under moderate conditions. This compound is particularly valuable in ligand design for asymmetric synthesis and as a precursor for heterocyclic derivatives. Its well-defined molecular architecture allows for precise modifications, making it a useful scaffold in medicinal chemistry and materials science. Handling requires standard precautions for air- and moisture-sensitive reagents.
(1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine structure
2680538-75-2 structure
Product Name:(1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine
CAS No:2680538-75-2
MF:C16H19N5
MW:281.355562448502
MDL:MFCD34183624
CID:5671833
PubChem ID:165913972
Update Time:2025-06-11

(1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

    • Z1078179356
    • EN300-27099256
    • [(1-ethyl-1H-imidazol-2-yl)methyl]({[4-(1H-imidazol-1-yl)phenyl]methyl})amine
    • 2680538-75-2
    • (1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine
    • MDL: MFCD34183624
    • Inchi: 1S/C16H19N5/c1-2-20-10-8-19-16(20)12-18-11-14-3-5-15(6-4-14)21-9-7-17-13-21/h3-10,13,18H,2,11-12H2,1H3
    • InChI Key: IDQBDPGWYZYTJF-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1CNCC1C=CC(=CC=1)N1C=NC=C1)CC

Computed Properties

  • Exact Mass: 281.16404563g/mol
  • Monoisotopic Mass: 281.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.7Ų

(1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine Pricemore >>

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Additional information on (1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine

Comprehensive Overview of (1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine (CAS No. 2680538-75-2)

The compound (1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine, identified by its CAS No. 2680538-75-2, is a specialized organic molecule featuring a unique structural framework. This compound integrates dual imidazole moieties, which are known for their versatile applications in medicinal chemistry, catalysis, and material science. The presence of both 1-ethyl-1H-imidazol-2-yl and 4-(1H-imidazol-1-yl)phenyl groups in its architecture makes it a subject of interest for researchers exploring heterocyclic compounds and their functional derivatives.

In recent years, the demand for imidazole-based compounds has surged due to their role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The CAS No. 2680538-75-2 compound is no exception, with potential applications in developing small-molecule therapeutics for conditions like inflammation and microbial infections. Its structural complexity also positions it as a candidate for catalysis in organic synthesis, where nitrogen-containing ligands are pivotal for metal coordination.

From a synthetic chemistry perspective, the preparation of (1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine involves multi-step reactions, often requiring protective group strategies to ensure selectivity. Researchers frequently employ cross-coupling techniques to assemble its aryl-imidazole backbone, a method widely discussed in green chemistry forums for minimizing waste. This aligns with the growing emphasis on sustainable synthesis, a hot topic in academic and industrial circles.

The compound’s physicochemical properties, such as solubility and stability, are critical for its applicability. Preliminary studies suggest that its logP value and hydrogen-bonding capacity may influence its bioavailability, a key consideration for pharmaceutical formulations. These attributes are often explored using computational chemistry tools, which are increasingly integrated into modern drug design pipelines.

Beyond biomedical applications, CAS No. 2680538-75-2 has garnered attention in material science for its potential use in coordination polymers or supramolecular assemblies. Its ability to act as a bridging ligand could facilitate the design of functional materials with tailored optical or electronic properties. This resonates with current trends in smart materials research, where molecular customization drives innovation.

For researchers sourcing this compound, quality and purity are paramount. Reputable suppliers typically provide analytical certificates detailing HPLC or NMR validation, ensuring compliance with Good Laboratory Practice (GLP). Such documentation addresses frequent queries from buyers about batch consistency and storage conditions, which are common concerns in chemical procurement.

In summary, (1-ethyl-1H-imidazol-2-yl)methyl({4-(1H-imidazol-1-yl)phenylmethyl})amine represents a multifaceted compound with cross-disciplinary relevance. Its CAS No. 2680538-75-2 serves as a unique identifier for researchers navigating chemical databases or patent literature. As the scientific community continues to explore imidazole derivatives, this compound stands out for its structural ingenuity and broad utility, making it a noteworthy subject for future investigations.

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